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Compound Name: 2-Fluoro-L-tyrosine

CAS No.: 78709-81-6

Cat. No.: B6292011

Get Quote

In the landscape of molecular biology and drug development, the ability to observe subtle

changes in protein structure and function is paramount. While natural amino acids like

tryptophan and tyrosine offer intrinsic fluorescence, their signals can be broad and often difficult

to deconvolve in complex systems[1]. This has led to the development of unnatural amino acids

(UAAs) designed as minimally perturbing probes. Among these, 2-Fluoro-L-tyrosine (2FY)

has emerged as a uniquely powerful, albeit underutilized, tool for nuclear magnetic resonance

(NMR) spectroscopy.[2]

Unlike its more commonly studied isomer, 3-fluorotyrosine (3FY), the placement of the fluorine

atom at the ortho position in 2FY offers distinct advantages in probing allosteric interactions

and protein environments with reduced perturbation of the local pKa.[2] This guide provides a

comprehensive overview of the core spectroscopic properties of 2-Fluoro-L-tyrosine, offering

both theoretical grounding and practical methodologies for its application. We will explore how

the strategic introduction of a single fluorine atom profoundly influences its NMR, electronic,

and vibrational characteristics, making it an invaluable asset for researchers in structural

biology and pharmacology.
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Nuclear Magnetic Resonance (NMR) Spectroscopy:
A Fluorine-Centric Perspective
The primary utility of 2FY lies in its application as a ¹⁹F NMR probe. The ¹⁹F nucleus possesses

several advantageous properties: it has a spin of ½, 100% natural abundance, and a

gyromagnetic ratio that gives it 83% of the sensitivity of a proton.[3][4] Furthermore, because

fluorine is virtually absent in biological systems, ¹⁹F NMR offers background-free signal

detection.[3][4]

¹⁹F NMR: The Definitive Analytical Tool
The chemical shift of ¹⁹F is exceptionally sensitive to its local environment, boasting a range

over 100 times larger than that of ¹H NMR.[3][5][6] This sensitivity means that minor changes in

protein conformation, ligand binding, or solvent exposure can induce significant and easily

detectable changes in the ¹⁹F chemical shift.[5]

Studies comparing 2FY with other fluorinated amino acids have shown that while it may be less

responsive to simple changes in solvent polarity than 3FY, it excels at reporting on allosteric

interactions that are not observed with 3FY labeling in certain protein complexes.[2] This

suggests that 2FY provides a unique window into complex structural transitions. The reduced

perturbation to the phenolic pKa by the ortho-fluorine atom makes 2FY a more faithful mimic of

native tyrosine, supporting its use in studies where maintaining near-native protein stability and

function is critical.[2]

¹H and ¹³C NMR: The Influence of the Ortho-Fluoro
Group
The introduction of a highly electronegative fluorine atom at the C2 position of the aromatic ring

significantly influences the chemical shifts of adjacent protons and carbons. In ¹H NMR, one

would anticipate downfield shifts for the neighboring aromatic protons (H3, H5, H6) compared

to native L-tyrosine due to the electron-withdrawing effect of fluorine. Furthermore, spin-spin

coupling between ¹⁹F and nearby nuclei (²JHF, ³JHF, etc.) will introduce additional splitting

patterns, providing valuable structural constraints.

Similarly, in ¹³C NMR, the C2 carbon directly attached to fluorine will exhibit a large one-bond

C-F coupling constant (¹JCF) and a significant downfield shift. The surrounding carbons (C1,
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C3) will also be affected, though to a lesser extent. These predictable perturbations allow for

unambiguous assignment when comparing spectra with the parent L-tyrosine molecule.

Summary of NMR Spectroscopic Data
The following table summarizes the known and expected NMR properties of 2-Fluoro-L-
tyrosine in comparison to L-Tyrosine.

Parameter L-Tyrosine
2-Fluoro-L-tyrosine

(Expected/Reported)

Rationale /

Comments

¹⁹F Chemical Shift N/A

Highly variable;

sensitive to

environment.[2]

Reports on local

polarity, conformation,

and binding events.[5]

¹H Aromatic Shifts

δ ≈ 7.19 (d, H2/H6),

6.90 (d, H3/H5)

ppm[7][8]

H3, H5, H6 expected

to be downfield shifted

with additional J-

coupling to ¹⁹F.

Fluorine's electron-

withdrawing nature

deshields nearby

protons.

¹H Aliphatic Shifts

δ ≈ 3.93 (t, Hα), 3.05-

3.20 (m, Hβ) ppm[7]

[8]

Minimal change

expected.

The substituent effect

diminishes rapidly with

distance.

¹³C Aromatic Shifts

C1: 129.5, C2/6:

133.5, C3/5: 118.6,

C4: 157.7 ppm[7]

C2 will be significantly

downfield shifted. C1

and C3 will also be

affected. Large ¹JCF

coupling expected for

C2.

Direct attachment and

through-bond effects

of the electronegative

fluorine.

¹³C Aliphatic Shifts

Cα: 58.8, Cβ: 38.3,

C=O: 177.0 ppm[7][8]

[9]

Minimal change

expected.

The substituent effect

is localized to the

aromatic ring.

Experimental Protocol: Protein-Observed ¹⁹F NMR (PrOF
NMR)
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This protocol outlines the workflow for incorporating 2FY into a protein and acquiring ¹⁹F NMR

data.

Step 1: Protein Expression and Labeling

Obtain an E. coli expression strain (e.g., BL21(DE3)) transformed with the plasmid for the

protein of interest.

Grow cells in M9 minimal media to an OD₆₀₀ of ~0.6-0.8.

To inhibit the endogenous synthesis of aromatic amino acids, add glyphosate to the culture.

[4]

Supplement the media with L-phenylalanine, L-tryptophan, and 2-Fluoro-L-tyrosine. Do not

add unlabeled L-tyrosine.

Induce protein expression with IPTG and grow for the required time at the optimal

temperature.

Harvest the cells and purify the 2FY-labeled protein using standard chromatographic

techniques. Verify incorporation and purity via mass spectrometry.

Step 2: NMR Sample Preparation

Exchange the purified protein into a suitable NMR buffer (e.g., 20 mM Phosphate, 50 mM

NaCl, pH 7.0) containing 10% D₂O for signal locking.

Concentrate the protein to the desired concentration (typically 100-500 µM).

Add a known concentration of a fluorine-containing reference standard (e.g., trifluoroacetic

acid, TFA) for chemical shift referencing if required.

Step 3: NMR Data Acquisition

Use a high-field NMR spectrometer equipped with a cryoprobe tuned to the ¹⁹F frequency.[4]

Acquire a simple one-dimensional ¹⁹F spectrum. A standard pulse-acquire sequence is

usually sufficient.
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To improve signal-to-noise, especially for large proteins, consider using proton decoupling

during acquisition.[6]

Optimize the spectral width to cover the expected range of aromatic fluorine signals and the

reference compound.

Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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